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Compound of Interest

Compound Name: Methyl 2-(aminomethyl)nicotinate

Cat. No.: B1611452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a statistical and experimental comparison of Methyl 2-
(aminomethyl)nicotinate and its structural isomers and related nicotinic acid esters. The

information is intended to assist researchers and drug development professionals in evaluating

these compounds for their potential applications. While direct comparative biological activity

data for Methyl 2-(aminomethyl)nicotinate is limited in the public domain, this guide offers a

comprehensive overview of its physicochemical properties, synthesis, and the established

biological pathways of related nicotinic acid derivatives.

Physicochemical Properties: A Comparative
Overview
The following table summarizes the key physicochemical properties of Methyl 2-
(aminomethyl)nicotinate hydrochloride and its related isomers and analogs. These

parameters are crucial for understanding the compound's potential for formulation, absorption,

and distribution.
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Compoun
d

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

Density
(g/cm³)

Methyl 2-

(aminomet

hyl)nicotina

te

hydrochlori

de

151509-

01-2

C₈H₁₁ClN₂

O₂
202.64[1]

Not

Available

Not

Available

Not

Available

Methyl 6-

(aminomet

hyl)nicotina

te

139183-

87-2
C₈H₁₀N₂O₂

166.18[2]

[3]

Not

Available

276.1±30.0

[3]

1.182±0.06

[3]

Methyl 2-

aminonicoti

nate

14667-47-

1
C₇H₈N₂O₂ 152.15[4] 82-86[4]

251.3±20.0

[4]

1.238±0.06

[4]

Methyl 6-

aminonicoti

nate

36052-24-

1
C₇H₈N₂O₂ 152.15[5]

Not

Available

Not

Available

Not

Available

Methyl 2-

methylnicot

inate

65719-09-

7
C₈H₉NO₂ 151.16[6] 34[7]

160 / 106

mmHg[7]

Not

Available

Methyl

nicotinate
93-60-7 C₇H₇NO₂ 137.138[8] 39[8] 209[8]

Not

Available

Synthesis and Purification: Experimental Protocol
The synthesis of nicotinic acid esters, such as Methyl 2-(aminomethyl)nicotinate, typically

involves the esterification of the corresponding nicotinic acid derivative. Below is a

representative experimental protocol for the synthesis of a related compound, Methyl

nicotinate, which can be adapted for similar structures.

Synthesis of Methyl Nicotinate
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This procedure details the sulfuric acid-catalyzed esterification of nicotinic acid.

Materials:

Nicotinic acid

Methanol (reagent grade)

Concentrated Sulfuric Acid

10% Sodium Carbonate solution

Chloroform

Round bottom flask

Reflux condenser

Water bath

Separatory funnel

Distillation apparatus

Procedure:

In a round-bottomed flask, suspend 10 g (0.081 mol) of nicotinic acid in 30 ml of methanol

with constant stirring.[9]

Slowly add 4 ml of concentrated sulfuric acid dropwise to the mixture.[9]

Attach a reflux condenser and heat the reaction mixture on a water bath for approximately 13

hours.[9]

After cooling to room temperature, neutralize the reaction mixture with a 10% sodium

carbonate solution.[9]

Extract the product into 20 ml of chloroform using a separatory funnel.[9]
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Remove the chloroform by distillation to obtain the solid crystalline product of Methyl

nicotinate.[9]

Purification: The crude product can be further purified by silica gel column chromatography

using a suitable solvent system, such as petroleum ether/ethyl acetate.[10] The purity of the

synthesized compound can be ascertained by Thin Layer Chromatography (TLC).[10]

Below is a workflow diagram illustrating the general synthesis and purification process for

methyl nicotinate.
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Synthesis and Purification of Methyl Nicotinate

Synthesis

Workup

Purification

Nicotinic Acid + Methanol

Add H₂SO₄ (catalyst)

Reflux (13 hours)

Neutralize with Na₂CO₃

Extract with Chloroform

Distill Chloroform

Column Chromatography

TLC for Purity Check

Pure Methyl Nicotinate
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A generalized workflow for the synthesis and purification of methyl nicotinate.
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Biological Activity and Signaling Pathways
While specific biological data for Methyl 2-(aminomethyl)nicotinate is not readily available,

the broader class of nicotinic acid derivatives is known to interact with nicotinic acetylcholine

receptors (nAChRs). These receptors are ligand-gated ion channels that play a crucial role in

various physiological processes in the central and peripheral nervous systems.[11]

The activation of nAChRs by agonists like nicotinic acid and its derivatives leads to the opening

of the ion channel, allowing the influx of cations such as Na⁺ and Ca²⁺. This influx can trigger a

cascade of downstream signaling events.

The following diagram illustrates a simplified signaling pathway associated with nAChR

activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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